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Compound of Interest

Compound Name: Maltose monohydrate-d14

Cat. No.: B12408518 Get Quote

Essential Safety and Handling Guide for Maltose
Monohydrate-d14
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Maltose monohydrate-d14. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

based on established safety protocols for the non-deuterated form of the compound, which is

considered non-hazardous.[1][2][3][4]

Personal Protective Equipment (PPE) Summary
While Maltose monohydrate is not classified as a hazardous substance, prudent laboratory

practices should always be observed.[2][3] The primary physical hazard associated with this

compound is the potential for dust formation and inhalation.[5] The following table summarizes

the recommended PPE for handling Maltose monohydrate-d14.
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Protection Type Recommended Equipment Justification & Notes

Eye/Face Protection
Safety glasses or chemical

safety goggles

Protects against accidental

splashes or airborne dust

particles.[1][6]

Skin Protection Nitrile or latex gloves

Prevents direct skin contact.

Gloves should be inspected

before use and disposed of

properly after handling.[1]

Lab coat
Standard laboratory practice to

protect clothing and skin.[7]

Respiratory Protection Not required under normal use

Under conditions where dust

may be generated, a NIOSH-

approved N95 or P1 dust mask

is recommended to prevent

inhalation.[1]

Operational Plans
Adherence to proper handling and disposal protocols is essential for maintaining a safe

laboratory environment.

Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are

accessible.[6][7]

Ventilation: Handle the compound in a well-ventilated area.[6] Using a chemical fume hood

or providing local exhaust ventilation is advisable where dust is likely to be generated.[1]

Dispensing: When weighing or transferring the powder, minimize dust generation.[6] Avoid

actions that could cause the powder to become airborne.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[1][4] Avoid

eating, drinking, or smoking in the handling area.[8]
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Storage: Keep the container tightly closed and store in a cool, dry place away from strong

oxidizing agents.[5][6]

Disposal Plan
Maltose monohydrate-d14 is not classified as hazardous waste; however, all chemical waste

must be managed responsibly.[5]

Waste Characterization: The waste generator is responsible for correctly classifying the

waste according to local, regional, and national regulations.[5][8]

Containment: Sweep up spilled material and place it into a suitable, sealed container labeled

for disposal.[1][2] Avoid creating dust during cleanup.[1]

Disposal: Contact a licensed professional waste disposal service for final disposal.[8] Do not

dispose of with household garbage or allow it to enter drains.[1][8]

Visual Workflow for Handling
The following diagram illustrates the standard workflow for safely handling Maltose
monohydrate-d14 in a laboratory setting.
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1. Preparation

2. Handling

3. Post-Handling & Disposal

Verify accessible
eyewash station

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in well-ventilated area
(e.g., fume hood)

Weigh/transfer compound,
minimizing dust

Clean work area

Dispose of waste in
sealed, labeled container

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard Laboratory Workflow for Handling Maltose Monohydrate-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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